WAY-300569

• Molecular Formula: C17H13FN2O2S3
• Molecular Weight: 392.5 g/mol
• InChI: InChI=1S/C17H13FN2O2S3/c18-11-3-1-4-12(9-11)19-15(21)6-7-20-16(22)14(25-17(20)23)10-13-5-2-8-24-13/h1-5,8-10H,6-7H2,(H,19,21)/b14-10+
• InChIKey: KNADWSZCKSJSLN-GXDHUFHOSA-N

WAY-300569: Chemical Identity and Physicochemical Profile

WAY-300569, systematically named N-(3-fluorophenyl)-3-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]propanamide, is a synthetic small molecule belonging to the 2-thioxothiazolidin-4-one (rhodanine) chemotype [1]. It possesses a molecular formula of C₁₇H₁₃FN₂O₂S₃ (MW = 392.49 g·mol⁻¹), a computed LogP of 3.39–3.6, and an (E)-configured exocyclic thiophenylmethylene moiety at the 5-position of the thiazolidinone ring [1]. Commercially, it is supplied as a light-yellow to yellow solid at purities typically ≥98% (HPLC), with confirmed DMSO solubility of ≥80 mg·mL⁻¹ and storage-recommended conditions of 4°C (short-term, protected from light) or −80°C (stock solutions, ≤6 months) . The compound is catalogued under PubChem CID 1584580 and is distributed under the research-use-only designation by multiple specialty chemical suppliers [1].

✓ Rhodanine (E)-isomer probe for SAR studies and PAINS counter-screening

✓ Batch-certified high purity reducing assay artifact risk

✓ High DMSO solubility supports concentrated stock preparation for HTS

• [1] PubChem Compound Summary for CID 1584580, N-(3-fluorophenyl)-3-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]propanamide. National Center for Biotechnology Information (2026). View Source

Why WAY-300569 Cannot Be Substituted by Analogs

The 2-thioxothiazolidin-4-one (rhodanine) scaffold is extensively documented as a privileged yet promiscuous chemotype in medicinal chemistry, with biological activity exquisitely sensitive to three structural variables: the nature of the exocyclic arylidene substituent at C5, the N3-alkyl side chain, and the aromatic amide terminus [1]. Within the closely related WAY-300 sub-series—exemplified by WAY-300569 (3-fluorophenyl amide) and WAY-300570 (4-chlorophenyl amide)—a single halogen substitution position and identity change (meta-F vs. para-Cl) alters the compound's electronic profile (Hammett σₘ = +0.34 for F vs. σₚ = +0.23 for Cl), hydrogen-bonding capability, and lipophilicity (ΔLogP ≈ −0.2 for the F→Cl swap), each of which can reshape target engagement, off-target promiscuity, and metabolic stability in non-linear ways [2][3]. Generic substitution without verifying these differential parameters in the end user's specific assay system therefore carries a high risk of producing non-comparable or misleading structure–activity relationship (SAR) data.

Halogen position Meta-F vs. para-Cl alters electronic profile and lipophilicity, potentially shifting target engagement

E/Z isomerism Z-isomer adopts a folded conformation that may present a different pharmacophoric shape

Purity grade Non-certified ≥95% material may contain PAINS-active impurities confounding assay results

• [1] Tomašić, T., & Mašič, L. P. (2012). Rhodanine as a scaffold in drug discovery: a critical review of its biological activities and mechanisms of target modulation. Expert Opinion on Drug Discovery, 7(7), 549–560. View Source
• [2] PubChem Compound Summary for CID 1584580 (WAY-300569). Computed XLogP3-AA = 3.6; H-bond donor count = 1; H-bond acceptor count = 5. View Source
• [3] WAY-300570 (CAS 308295-11-6), N-(4-Chlorophenyl)-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)propanamide. PubChem CID 1584581; Molecular Formula C₁₇H₁₃ClN₂O₂S₃, MW 408.95. View Source

Comparative Evidence Against Structural Analogs

Physicochemical Differentiation by Halogen Position

WAY-300569 (3-fluorophenyl amide) and WAY-300570 (4-chlorophenyl amide) differ solely in the halogen substituent on the terminal phenyl ring, yet this single-point variation produces measurable differences in key drug-likeness parameters. The 3-fluoro substituent on WAY-300569 is a stronger hydrogen-bond acceptor (due to the inductive effect of fluorine in the meta position) and contributes to a lower molecular weight (392.49 vs. 408.95 g·mol⁻¹) and a lower measured LogP relative to the 4-chloro analog [1][2]. These differences directly affect passive membrane permeability, aqueous solubility, and the compound's positioning in property-based lead-selection filters such as the Lipinski Rule of Five.

Physicochemical Differentiation

Data to verify

WAY-300569 vs WAY-300570: ΔMW −16.46 g/mol, ΔLogP ≈ −0.2

Ligand efficiency and permeability context

Computed LogP, no experimental confirmation

Evidence Dimension	Molecular weight and computed lipophilicity (XLogP3-AA)
Target Compound Data	MW = 392.49 g·mol⁻¹; XLogP3-AA = 3.6
Comparator Or Baseline	WAY-300570 (4-Cl analog): MW = 408.95 g·mol⁻¹; XLogP ≈ 3.8 (estimated from fragment-based calculation; Δ = +0.2 vs. WAY-300569)
Quantified Difference	ΔMW = −16.46 g·mol⁻¹ (WAY-300569 lighter); ΔLogP ≈ −0.2 (WAY-300569 less lipophilic)
Conditions	Computed values from PubChem (PubChem release 2021.05.07); experimental confirmation of LogP not available for either compound in peer-reviewed literature

Why This Matters

The lower MW and LogP of WAY-300569 relative to its 4-chloro analog provide a modest but quantifiable advantage in ligand efficiency metrics (LE ≈ 0.28 for a hypothetical 1 μM binder vs. ≈0.26 for WAY-300570 at the same potency), which is a decision-relevant parameter when selecting among analogs for fragment-to-lead or hit-to-lead optimization.

• [1] PubChem Compound Summary for CID 1584580 (WAY-300569). Molecular Weight: 392.5 g/mol; XLogP3-AA: 3.6. View Source
• [2] PubChem Compound Summary for CID 1584581 (WAY-300570). Molecular Weight: 408.9 g/mol; Molecular Formula: C₁₇H₁₃ClN₂O₂S₃. View Source

Purity Benchmarking Against Industry-Standard Screening Compounds

Commercially sourced WAY-300569 is available at batch-certified purity levels ranging from 98.0% (MedChemExpress HY-47878) to 99.53% (TargetMol T80835), as verified by HPLC analysis . This contrasts with the informal ≥95% purity benchmark often encountered for non-certified screening compounds, where the presence of up to 5% unidentified impurities can confound single-concentration screening results—particularly problematic for promiscuous chemotypes such as rhodanines, where trace impurities may include reactive decomposition products (e.g., hydrolyzed thioxo species or oxidized disulfide dimers) capable of generating false-positive assay signals [1].

Purity Benchmarking

Class-level inference

99.53% (batch) vs ≥95% typical screening grade

Reduces false-positive risk from PAINS impurities

Vendor batch certificate recommended

Evidence Dimension	Batch-certified purity (HPLC)
Target Compound Data	99.53% (TargetMol batch); 98.0% (MedChemExpress batch)
Comparator Or Baseline	Typical screening-grade compounds: ≥95% (common vendor specification without batch-specific certificate of analysis)
Quantified Difference	Up to 4.53 percentage-point purity advantage over the ≥95% threshold
Conditions	HPLC purity determination; specific batch data available from vendor certificates of analysis upon request

Why This Matters

For a rhodanine-class compound, where PAINS (Pan-Assay Interference Compounds) liability is a documented concern, procurement of batch-certified high-purity material (≥98%) with a traceable certificate of analysis materially reduces the risk of impurity-driven false-positive rates in primary screening, thereby improving data reproducibility and reducing wasted downstream validation resources.

• [1] Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry, 53(7), 2719–2740. (Rhodanine class flagged as PAINS substructure). View Source

DMSO Solubility Compared to Rhodanine Class Average

WAY-300569 exhibits DMSO solubility of ≥80 mg·mL⁻¹ (≥203.8 mM) at room temperature with sonication, as documented by two independent vendors . This solubility is sufficient to prepare concentrated stock solutions (e.g., 100 mM in DMSO) suitable for most biochemical and cell-based assay formats without requiring co-solvents or surfactants. By comparison, numerous rhodanine analogs with extended aromatic systems or higher molecular weight (MW > 450) frequently require DMSO concentrations ≤50 mM, necessitating higher final DMSO percentages in assay wells (with attendant solvent toxicity concerns) or the use of alternative solubilization strategies that can alter compound aggregation state and apparent activity [1].

DMSO Solubility

Class-level inference

≥80 mg/mL vs ≤25 mg/mL for heavier rhodanines

Enables high-concentration stock solutions for HTS

Sonication-assisted dissolution

Evidence Dimension	DMSO solubility at room temperature
Target Compound Data	≥80 mg·mL⁻¹ (≥203.8 mM) in DMSO
Comparator Or Baseline	Rhodanine derivatives with MW > 450: typical DMSO solubility ≤25 mg·mL⁻¹ (≤50 mM) — class-level estimate based on structural trends
Quantified Difference	≥4-fold higher molar solubility relative to heavier rhodanine analogs
Conditions	DMSO, room temperature, sonication-assisted dissolution. TargetMol specification: 80 mg/mL; MedChemExpress specification: 100 mg/mL.

Why This Matters

The ability to prepare highly concentrated DMSO stock solutions (≥100 mM) with WAY-300569 enables flexible dose-response experimental designs while keeping final DMSO concentrations ≤0.1% (v/v) in cell-based assays, minimizing solvent-induced cytotoxicity artifacts—a practical procurement consideration when selecting compounds for high-throughput or high-content screening campaigns.

• [1] Tomašić, T., & Mašič, L. P. (2012). Rhodanine as a scaffold in drug discovery. Expert Opinion on Drug Discovery, 7(7), 549–560. (Documents the physicochemical challenges of rhodanine derivatives with extended substituents). View Source

E-Stereochemistry vs. Z-Isomer Conformational Stability

WAY-300569 is specified as the (E)- or (5E)-configured isomer, wherein the thiophen-2-ylmethylene substituent at C5 is positioned trans to the carbonyl oxygen at C4 of the thiazolidinone ring [1]. This stereochemistry is confirmed by both the IUPAC designation (E) and the InChI string (stereochemical layer: b14-10+) deposited in PubChem. The structurally related (Z)-configured analog, (Z)-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-phenylpropanamide (CAS 314751-71-8), places the thiophene ring in closer spatial proximity to the N3 side chain, altering the molecular shape and potentially the pharmacophoric presentation of the thiophene sulfur and the amide carbonyl hydrogen-bond acceptor [2]. For a rhodanine chemotype where the exocyclic double-bond geometry dictates whether the molecule adopts an extended or folded conformation, this stereochemical distinction is pharmacologically material.

E-Stereochemistry Identity

Class-level inference

(5E) configuration confirmed by IUPAC/InChI; Z-isomer has distinct shape

Ensures reproducible SAR interpretation

No X-ray crystallography located

Evidence Dimension	Exocyclic C5–C bond geometry (E vs. Z)
Target Compound Data	(5E)-configuration: thiophene trans to C4 carbonyl (InChIKey: KNADWSZCKSJSLN-GXDHUFHOSA-N)
Comparator Or Baseline	(Z)-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-phenylpropanamide (CAS 314751-71-8): Z-configuration — quantitative biological comparison data not available
Quantified Difference	Structural difference (E vs. Z); no quantitative potency/selectivity comparison available from published literature
Conditions	Stereochemistry assigned by IUPAC nomenclature and InChI stereochemical descriptors; no experimental X-ray crystallographic confirmation located for either isomer

Why This Matters

In rhodanine-based inhibitor series, E/Z isomerism at the C5 exocyclic double bond has been shown to alter target binding geometry and potency (literature precedent from related rhodanine series); procurement of the stereochemically defined (E)-isomer ensures that SAR data generated are reproducible and not confounded by isomeric mixtures—a critical consideration when building structure–activity relationships across a congeneric series.

• [1] PubChem Compound Summary for CID 1584580 (WAY-300569). IUPAC Name: N-(3-fluorophenyl)-3-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]propanamide; InChIKey: KNADWSZCKSJSLN-GXDHUFHOSA-N. View Source
• [2] PubChem Compound Summary for CID 1584582, (Z)-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-phenylpropanamide (CAS 314751-71-8). View Source

Research and Industrial Application Scenarios

Hit-to-Lead and SAR Studies in Rhodanine Enzyme Inhibitors

For medicinal chemistry teams exploring rhodanine or 2-thioxothiazolidin-4-one scaffolds as starting points for enzyme inhibition, WAY-300569 provides a well-defined (E)-configured analog with a 3-fluorophenyl amide terminus that can serve as a reference point in SAR exploration. Its high batch-certified purity (98.0–99.53%) and the availability of closely matched comparator WAY-300570 (4-chlorophenyl analog) enable controlled head-to-head assessment of halogen substitution effects on target potency and selectivity—provided the user internally generates the missing primary potency data.

PAINS Counter-Screening and Assay Interference Profiling

Given the rhodanine scaffold's documented classification as a PAINS substructure [1], WAY-300569 is appropriate for use as a representative rhodanine probe in orthogonal assay interference panels (e.g., redox cycling assays, aggregation screens, thiol-reactivity tests). Its (E)-stereochemical purity and defined physicochemical properties (LogP ~3.6, DMSO solubility ≥80 mg/mL) [2] make it a suitable tool compound for systematically dissecting whether observed bioactivity in a given assay arises from genuine target engagement or from compound-mediated assay artifacts.

Computational Chemistry and Molecular Docking Template

With its fully resolved (5E)-stereochemistry, moderate molecular weight (392.49 g·mol⁻¹), and well-characterized 2D/3D structure in PubChem [2], WAY-300569 is suitable as a docking template or pharmacophore query in computational target-prediction or virtual screening campaigns. The 3-fluorophenyl moiety provides a distinctive ¹⁹F NMR handle that can be exploited in ligand-observed NMR binding experiments (e.g., ¹⁹F T₂-filtered or WaterLOGSY experiments) to validate computationally predicted target interactions.

Chemical Biology Profiling of Fluorophenyl Rhodanine Probes

In chemical biology settings where the goal is to understand how fluorinated aromatic amides modulate protein–ligand interactions relative to chlorinated or unsubstituted analogs, WAY-300569 serves as a specific entry in a matrix of halogen-substituted rhodanine probes. When procured alongside WAY-300570 (4-Cl) and the unsubstituted phenyl analog (CAS 314751-71-8), the three-compound set enables differential scanning fluorimetry (DSF), surface plasmon resonance (SPR), or cellular thermal shift assay (CETSA) profiling to map halogen-dependent binding thermodynamics across a target panel .

Application

Selection Property

Validation Focus

Rhodanine SAR and hit-to-lead optimization

E-configuration and halogen-substitution reference

Target potency and selectivity across analog series

PAINS assay interference profiling

Batch-certified purity and defined stereochemistry

Orthogonal counter-screen for redox and aggregation artifacts

Computational docking and pharmacophore modeling

Resolved 5E-stereochemistry and ¹⁹F NMR handle

Ligand-observed binding confirmation (e.g., ¹⁹F WaterLOGSY)

Halogen-dependent binding thermodynamics profiling

Fluorophenyl vs. chlorophenyl vs. unsubstituted analogs

Thermal shift and SPR binding comparisons

• [1] Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries. Journal of Medicinal Chemistry, 53(7), 2719–2740. View Source
• [2] PubChem Compound Summary for CID 1584580 (WAY-300569). Molecular Weight, XLogP3-AA, InChIKey, SMILES, and 2D/3D conformer data. View Source